Cas no 2228292-24-6 (3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol)

3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol is a heterocyclic compound featuring a pyrazole core fused with an azetidine ring bearing a hydroxyl group at the 3-position. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The benzyl and methyl substituents enhance steric and electronic properties, influencing binding affinity and metabolic stability. The azetidine ring contributes to conformational rigidity, while the hydroxyl group offers a site for further functionalization. Its well-defined stereochemistry and modular design make it valuable for medicinal chemistry applications, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition. The compound’s synthetic versatility supports diverse derivatization pathways.
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol structure
2228292-24-6 structure
Product Name:3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
CAS No:2228292-24-6
MF:C15H19N3O
MW:257.330863237381
CID:6429666
PubChem ID:165966523
Update Time:2025-06-08

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
    • 2228292-24-6
    • EN300-1864981
    • Inchi: 1S/C15H19N3O/c1-11-14(15(19)9-16-10-15)12(2)18(17-11)8-13-6-4-3-5-7-13/h3-7,16,19H,8-10H2,1-2H3
    • InChI Key: WOJVRDMCHMUUQT-UHFFFAOYSA-N
    • SMILES: OC1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CNC1

Computed Properties

  • Exact Mass: 257.152812238g/mol
  • Monoisotopic Mass: 257.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.1Ų

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1864981-0.05g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
0.05g
$1247.0 2023-09-18
Enamine
EN300-1864981-0.1g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
0.1g
$1307.0 2023-09-18
Enamine
EN300-1864981-0.25g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
0.25g
$1366.0 2023-09-18
Enamine
EN300-1864981-0.5g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
0.5g
$1426.0 2023-09-18
Enamine
EN300-1864981-1.0g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
1g
$1485.0 2023-05-23
Enamine
EN300-1864981-2.5g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
2.5g
$2912.0 2023-09-18
Enamine
EN300-1864981-5.0g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
5g
$4309.0 2023-05-23
Enamine
EN300-1864981-10.0g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
10g
$6390.0 2023-05-23
Enamine
EN300-1864981-1g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
1g
$1485.0 2023-09-18
Enamine
EN300-1864981-5g
3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol
2228292-24-6
5g
$4309.0 2023-09-18

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol Related Literature

Additional information on 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol

Comprehensive Analysis of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6)

The compound 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and azetidine moieties, presents a promising scaffold for the development of novel therapeutics. Its structural complexity and functional groups make it a subject of interest for researchers exploring drug discovery, kinase inhibitors, and central nervous system (CNS) targeting agents.

In recent years, the demand for heterocyclic compounds like 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol has surged due to their versatility in addressing unmet medical needs. The pyrazole ring, a key feature of this compound, is known for its role in modulating biological activity, particularly in anti-inflammatory and antimicrobial applications. Meanwhile, the azetidine component contributes to the molecule's rigidity and bioavailability, enhancing its potential as a drug candidate.

The synthesis of CAS No. 2228292-24-6 involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Researchers often employ palladium-catalyzed cross-coupling and reductive amination to achieve high yields and purity. The compound's stereochemistry and chiral centers further complicate its production, necessitating advanced analytical methods such as HPLC and NMR spectroscopy for characterization.

One of the most compelling aspects of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol is its potential application in neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, the search for CNS-penetrant molecules has intensified. Preliminary studies suggest that this compound may interact with neurotransmitter receptors or enzyme targets implicated in these disorders, though further in vivo and clinical trials are required to validate these findings.

Another area of interest is the compound's role in cancer research. The pyrazole-azetidine hybrid structure has shown affinity for protein kinases, which are critical in cell signaling and tumor proliferation. Researchers are investigating its potential as a selective inhibitor for specific kinase isoforms, aiming to minimize off-target effects and improve therapeutic outcomes. This aligns with the growing trend toward personalized medicine and targeted therapies in oncology.

From a green chemistry perspective, the synthesis and application of CAS No. 2228292-24-6 raise questions about sustainability and environmental impact. Innovations in catalyst design and solvent-free reactions are being explored to reduce waste and energy consumption. These efforts resonate with the broader scientific community's commitment to sustainable drug development and eco-friendly manufacturing.

In summary, 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)azetidin-3-ol (CAS No. 2228292-24-6) represents a fascinating intersection of medicinal chemistry, drug discovery, and biotechnology. Its unique structure and diverse applications make it a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this compound may pave the way for breakthroughs in neurological and oncological therapeutics, while also addressing the challenges of sustainable synthesis.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited